Cas no 1242268-01-4 (methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate)

• Product Name: methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate
• CAS No: 1242268-01-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD16622822
• CID: 4580062
• Update Time: 2025-09-28

methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-2-phenyl-4-pyrimidinecarboxylate
• methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate

• MDL： MFCD16622822
• Inchi： 1S/C13H12N2O3/c1-17-11-8-10(13(16)18-2)14-12(15-11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： ARNMGZKALBHAPS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC(OC)=CC(C(OC)=O)=N1

Additional information on methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 6-Methoxy-2-phenylpyrimidine-4-carboxylate (CAS: 1242268-01-4)

Methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate (CAS: 1242268-01-4) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activities, and mechanistic pathways, positioning it as a promising scaffold for therapeutic agents. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary research.

The compound's structural features, including the methoxy and phenyl substituents, contribute to its unique chemical properties and interactions with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate, with advancements in catalytic processes and green chemistry approaches. These developments are critical for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of biological activity, methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate has demonstrated inhibitory effects on specific enzymes and receptors implicated in disease pathways. For instance, studies have reported its role as a modulator of kinase activity, which is relevant in the context of cancer and inflammatory diseases. Mechanistic insights from in vitro and in vivo experiments suggest that the compound interacts with ATP-binding sites, thereby interfering with signal transduction cascades.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the compound's binding affinities and selectivity. These analyses have guided the design of analogs with enhanced potency and reduced off-target effects. The integration of artificial intelligence and machine learning in drug design has further accelerated the identification of optimal derivatives based on the methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate scaffold.

Recent preclinical evaluations have also explored the compound's pharmacokinetic and pharmacodynamic profiles. Findings indicate favorable absorption and distribution properties, although challenges related to metabolic stability and bioavailability remain areas of active investigation. Strategies such as prodrug formulation and nanoencapsulation are being explored to address these limitations and improve therapeutic outcomes.

In conclusion, methyl 6-methoxy-2-phenylpyrimidine-4-carboxylate (CAS: 1242268-01-4) represents a versatile and promising candidate in medicinal chemistry. Ongoing research efforts are focused on elucidating its full therapeutic potential, optimizing its chemical properties, and advancing it through the drug development pipeline. The compound's multifaceted applications underscore its relevance in addressing unmet medical needs and advancing the field of chemical biology.